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Compound of Interest

Compound Name: ENPP3 Inhibitor 1

Cat. No.: B10830466 Get Quote

Essential Safety and Handling Guide for ENPP3
Inhibitor 1
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with ENPP3 Inhibitor 1 (CAS No.

2803505-90-8). Adherence to these protocols is essential for ensuring a safe laboratory

environment.

While ENPP3 Inhibitor 1 is not classified as a hazardous substance or mixture according to

the provided Safety Data Sheet (SDS), all laboratory chemicals should be handled with care,

employing universal precautions and the personal protective equipment outlined below[1].

Chemical and Physical Properties
A summary of key quantitative data for ENPP3 Inhibitor 1 is provided for easy reference.
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Property Value Source

CAS Number 2803505-90-8 [1]

Molecular Formula C₂₀H₁₄F₃NO₅S [1]

Molecular Weight 437.39 g/mol [2]

Form Solid [2]

Powder Storage -20°C (3 years), 4°C (2 years) [1]

Solvent Storage
-80°C (6 months), -20°C (1

month)
[1][3]

Personal Protective Equipment (PPE)
The following personal protective equipment is required for handling ENPP3 Inhibitor 1 to

minimize exposure and ensure personal safety.

Eye Protection: Wear chemical safety glasses or goggles that provide a complete seal

around the eyes[1].

Hand Protection: Use compatible, chemical-resistant gloves (e.g., nitrile, neoprene) to

prevent skin contact. Gloves should be inspected before use and changed immediately if

contaminated[1].

Skin and Body Protection: A standard laboratory coat must be worn to protect street clothing

and skin from potential splashes[1].

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not required. If there is a risk of generating dust or aerosols, a certified

respirator (e.g., N95 or equivalent) should be used[1].

Operational and Disposal Plans
A systematic approach to handling, from receipt to disposal, is crucial for laboratory safety.

Step-by-Step Handling Protocol

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://cymitquimica.com/products/TM-T203208/enpp3-inhibitor-1/
https://cymitquimica.com/products/TM-T203208/enpp3-inhibitor-1/
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://www.medchemexpress.com/enpp3-inhibitor-1.html
https://www.benchchem.com/product/b10830466?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-169804/ENPP3-Inhibitor-1-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10830466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation: Before handling, ensure that an appropriate, well-ventilated area, such as a

chemical fume hood, is available and operational. An accessible safety shower and eyewash

station are mandatory[1].

Donning PPE: Put on all required PPE (lab coat, gloves, safety glasses) before opening the

container.

Handling the Compound:

Avoid direct contact with the skin and eyes[1].

Avoid the formation of dust and aerosols[1].

If weighing the solid form, do so carefully within the ventilated enclosure.

When preparing solutions, add the solvent to the inhibitor slowly to prevent splashing.

Storage: Keep the container tightly sealed when not in use. Store in a cool, well-ventilated

area according to the temperatures specified in the table above[1].

Decontamination: After handling, decontaminate all surfaces and equipment by scrubbing

with a suitable solvent, such as alcohol[1].

Doffing PPE: Remove PPE in the correct order to avoid cross-contamination (gloves first,

followed by lab coat and eye protection). Wash hands thoroughly with soap and water after

removing PPE.

Accidental Release Measures
In the event of a spill, follow these procedures immediately:

Evacuate: Evacuate non-essential personnel from the immediate area[1].

Ventilate: Ensure the area is well-ventilated[1].

Containment: Wearing full PPE, prevent further leakage or spillage. Keep the product away

from drains and water courses[1].
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Cleanup:

For solid spills, carefully sweep or vacuum the material, avoiding dust generation.

For solutions, absorb with an inert, finely-powdered liquid-binding material (e.g., diatomite,

universal binders)[1].

Disposal: Place all contaminated materials into a sealed container for disposal according to

institutional and local regulations[1].

Disposal Plan
All waste materials, including empty containers, contaminated PPE, and cleanup materials,

must be disposed of as chemical waste. Follow all local, state, and federal environmental

regulations for proper disposal[1]. Do not dispose of down the drain or in general waste.

Experimental Workflow Visualization
The following diagram illustrates the standard workflow for safely handling ENPP3 Inhibitor 1
in a laboratory setting.
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Caption: Workflow for Safe Handling of ENPP3 Inhibitor 1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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